Cas no 74751-40-9 (Calamin)

• Product Name: Calamin
• CAS No: 74751-40-9
• MF: C₂₇H₃₆O₁₀
• MW: 520.575g/molg/mol
• CID: 574164
• PubChem ID: 131752311
• Update Time: 2024-03-01

Calamin Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1-c]oxireno[d]pyran-6-propanoicacid, 3-(3-furanyl)dodecahydro-b,9-dihydroxy-7-(1-hydroxy-1-methylethyl)-3a,6,9a-trimethyl-1,8-dioxo-,methyl ester, (3S,3aS,5aR,6R,7R,9aS,9bR,10aS)-
• 7-Deoxo-1,2-dihydro-1,7-dihydroxy-6-oxoobacunoic acid methyl ester
• Calamin
• Naphth[2,1-c]oxireno[d]pyran-6-propanoic acid, 3-(3-furanyl)dodecahydro-b,9-dihydroxy-7-(1-hydroxy-1-methylethyl)-3a,6,9a-trimethyl-1,8-dioxo-,methyl ester, (3S,3aS,5aR,6R,7R,9aS,9bR,10aS)-[partial]-
• Obacunoicacid, 7-deoxo-1,2-dihydro-1,7-dihydroxy-6-oxo-, methyl ester
• CID 101593105
• Onguent de calamine

• Inchi： 1S/C27H36O10/c1-23(2,33)18-17(30)19(31)26(5)14(25(18,4)15(28)11-16(29)34-6)7-9-24(3)20(13-8-10-35-12-13)36-22(32)21-27(24,26)37-21/h8,10,12,14-15,18-21,28,31,33H,7,9,11H2,1-6H3/t14-,15?,18+,19?,20+,21-,24+,25+,26+,27-/m1/s1
• InChI Key： DQSNUOLMAKKASD-QTSMKSROSA-N
• SMILES： O1[C@@H]2C(=O)O[C@@H](C3=COC=C3)[C@]3(C)CC[C@@H]4[C@@](C)(C(CC(=O)OC)O)[C@H](C(C)(C)O)C(C([C@@]4(C)[C@]132)O)=O

Computed Properties

• Exact Mass: 520.231
• Monoisotopic Mass: 520.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones